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Discovery and Structural Identification

The discovery of Bisandrographolide A was reported in a 2006 study that screened a library of extracts

from Chinese herbal plants to find compounds active on TRPV3 and TRPV4 channels [1]. An extract from

Andrographis paniculata was found to potently activate TRPV4 channels. Through bioassay-guided

fractionation of this extract, the active compound was identified as Bisandrographolide A [2] [1].

The structure of Bisandrographolide A was determined using spectroscopic techniques [3]. It has a

molecular formula of C₄₀H₅₆O₈ and a molecular weight of approximately 664.87 g/mol [4] [5] [6]. As a

diterpenoid dimer, it consists of two diterpene units linked together [3].

Experimental Protocols for Key Findings

The following table summarizes the core experimental findings that established the biological activity of

Bisandrographolide A.

Assay Type
Experimental System
/ Cell Line

Key Finding / Activity
Quantitative Result
(Potency)

Calcium Imaging
[1]

HEK293T cells
overexpressing TRPV

cDNA

Activated TRPV4
channels; selective over

TRPV1, TRPV2, TRPV3

EC₅₀ = 790-950 nM [4] [1]
[5]
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Assay Type
Experimental System
/ Cell Line

Key Finding / Activity
Quantitative Result
(Potency)

Electrophysiology

[1]

Cell-free outside-out

patches from TRPV4-
expressing HEK293T

cells

Activated TRPV4

currents in a membrane-
delimited manner

-

Binding Assay [7] - Activated TRPV1 and

TRPV3 channels
(weakly)

Kd = 289 μM (TRPV1), 341
μM (TRPV3) [7]

Enzymatic
Inhibition [8]

- Inhibited human
carboxylesterase 2

(CES 2)

IC₅₀ = 4.61 ± 0.23 μM (for
related dimer

bisandrographolide G) [8]

The experimental workflow progressed from an initial broad screen to highly specific mechanistic studies, as

illustrated below.
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Mechanism of TRPV4 Channel Activation

Bisandrographolide A is a potent and selective activator of the TRPV4 ion channel. It activated a large

TRPV4-like current in immortalized mouse keratinocytes that endogenously express TRPV4 protein [1]. A

critical finding was that the compound activated TRPV4 currents in cell-free outside-out patches, which
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suggests it can activate the channel directly in a membrane-delimited manner, rather than requiring a

cytosolic second messenger [1].

For a visual summary of this signaling pathway, see the diagram below.
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Broader Biological and Potential Therapeutic Activities

Beyond its action on TRPV4, research indicates other biological activities for Bisandrographolide A and its

chemical relatives:

Anti-inflammatory and Immunostimulant Activities: Bisandrographolide A has documented anti-
inflammatory, immunostimulant, and antihypertensive activities [4] [5].

Cardioprotective Effects: The related compound Bisandrographolide C has been shown to protect
cardiomyocytes from hypoxia-reoxygenation injury [7].

Enzyme Inhibition: A novel 15-spiro diterpenoid dimer, bisandrographolide G, isolated from
Andrographis paniculata, showed potent inhibitory activity against human carboxylesterase 2 (CES

2), giving a hit for developing new-generation CES2 inhibitors [8].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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